3-benzyl-9-cyclohexyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 3-benzyl-9-cyclohexyl-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H29N5O2/c1-16-13-26(18-11-7-4-8-12-18)22-24-20-19(27(22)14-16)21(29)28(23(30)25(20)2)15-17-9-5-3-6-10-17/h3,5-6,9-10,16,18H,4,7-8,11-15H2,1-2H3
• InChI Key: PMJCKTFBDKDYAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=CC=CC=C4)C5CCCCC5
• Molecular Formula: C23H29N5O2
• Molecular Weight: 407.5 g/mol
• CAS No.: 877616-41-6

Description

3-benzyl-9-cyclohexyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H29N5O2 and its molecular weight is 407.518. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Activities

Research has demonstrated that analogues based on pyrimidopurinediones, which are closely related to the specified compound, exhibit significant anti-inflammatory activities. These compounds have been synthesized and tested in models of chronic inflammation, such as the adjuvant-induced arthritis rat model, showing comparable potency to naproxen. Some derivatives, particularly those with prenylated moieties, have shown cyclooxygenase inhibitory activity without the side effects typical of other anti-inflammatory drugs, such as gastric ulcer induction or ocular toxicity (Kaminski et al., 1989).

Synthesis and Chemical Properties

The synthesis of complex heterocycles from simpler pyrimidine derivatives highlights the chemical versatility of this class of compounds. For instance, reactions involving cyclohexenyl derivatives have yielded various heterocyclic structures with potential pharmacological applications, demonstrating the synthetic utility of these frameworks in generating biologically active molecules (Majumdar et al., 2001).